Cas no 96553-06-9 (emarginatoside B)

emarginatoside B structure
emarginatoside B structure
Product Name:emarginatoside B
CAS No:96553-06-9
MF:C42H68O14
MW:796.980935096741
CID:2009394
PubChem ID:162849618
Update Time:2025-04-21

emarginatoside B Chemical and Physical Properties

Names and Identifiers

    • emarginatoside B
    • Olean-12-en-28-oic acid, 3-[(2-O-beta-D-galactopyranosyl-beta-D-glucopyranosyl)oxy]-23-hydroxy-, (3beta,4alpha)-
    • 96553-06-9
    • DTXSID201114236
    • Inchi: 1S/C42H68O14/c1-37(2)13-15-42(36(51)52)16-14-40(5)21(22(42)17-37)7-8-26-38(3)11-10-27(39(4,20-45)25(38)9-12-41(26,40)6)55-35-33(31(49)29(47)24(19-44)54-35)56-34-32(50)30(48)28(46)23(18-43)53-34/h7,22-35,43-50H,8-20H2,1-6H3,(H,51,52)
    • InChI Key: WCMJLEULXWUCRF-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)(C)CC5C4=CCC32)C1(C)CO

Computed Properties

  • Exact Mass: 796.46090684g/mol
  • Monoisotopic Mass: 796.46090684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 8
  • Complexity: 1510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 236Ų
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